Cas no 2228784-54-9 (3-(5-bromo-2-fluoropyridin-3-yl)-2-methylpropanoic acid)

• Product Name: 3-(5-bromo-2-fluoropyridin-3-yl)-2-methylpropanoic acid
• CAS No: 2228784-54-9
• MF: C₉H₉BrFNO₂
• MW: 262.075665235519
• CID: 5891625
• PubChem ID: 165828817
• Update Time: 2025-07-19

3-(5-bromo-2-fluoropyridin-3-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromo-2-fluoropyridin-3-yl)-2-methylpropanoic acid
• EN300-1908414
• 2228784-54-9

• Inchi： 1S/C9H9BrFNO2/c1-5(9(13)14)2-6-3-7(10)4-12-8(6)11/h3-5H,2H2,1H3,(H,13,14)
• InChI Key： UAXYBTFVWVQFKC-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)CC(C(=O)O)C)F

Computed Properties

• Exact Mass: 260.98007g/mol
• Monoisotopic Mass: 260.98007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.2Ų

Additional information on 3-(5-bromo-2-fluoropyridin-3-yl)-2-methylpropanoic acid

3-(5-Bromo-2-Fluoropyridin-3-yl)-2-Methylpropanoic Acid: A Comprehensive Overview

3-(5-Bromo-2-Fluoropyridin-3-yl)-2-methylpropanoic acid (CAS No. 2228784-54-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated and fluorinated pyridine ring, as well as a substituted propanoic acid moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications, particularly in drug discovery and development.

The synthesis of 3-(5-bromo-2-fluoropyridin-3-yl)-2-methylpropanoic acid typically involves multi-step reactions, starting from readily available starting materials. The bromination and fluorination steps are crucial for introducing the desired functionalities into the pyridine ring, while the subsequent formation of the propanoic acid derivative ensures the compound's stability and solubility. Recent advancements in synthetic methodologies have made it possible to produce this compound with high yield and purity, facilitating its use in various research settings.

In terms of its biological activities, 3-(5-bromo-2-fluoropyridin-3-yl)-2-methylpropanoic acid has been studied for its potential as a modulator of various biological pathways. One of the key areas of interest is its interaction with enzymes involved in metabolic processes. For instance, studies have shown that this compound can inhibit specific enzymes that play a role in the metabolism of lipids and carbohydrates, making it a promising candidate for the treatment of metabolic disorders such as diabetes and obesity.

Additionally, 3-(5-bromo-2-fluoropyridin-3-yl)-2-methylpropanoic acid has been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in immune cells. This suggests that the compound may have therapeutic potential in the management of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-(5-bromo-2-fluoropyridin-3-yl)-2-methylpropanoic acid have also been evaluated to assess its suitability for clinical applications. Preclinical studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a reasonable half-life and low toxicity. These characteristics make it an attractive candidate for further development as a therapeutic agent.

In the context of drug discovery, 3-(5-bromo-2-fluoropyridin-3-yl)-2-methylpropanoic acid has been used as a lead compound for structure-based drug design. Researchers have employed computational methods to identify structural modifications that could enhance its potency and selectivity. For example, substituting the bromine atom with other halogens or introducing additional functional groups has been explored to optimize its biological activity.

The safety profile of 3-(5-bromo-2-fluoropyridin-3-yl)-2-methylpropanoic acid is another important aspect that has been thoroughly investigated. Toxicological studies have shown that it is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, ongoing research is necessary to fully understand its long-term safety and potential side effects in humans.

In conclusion, 3-(5-bromo-2-fluoropyridin-3-yl)-2-methylpropanoic acid (CAS No. 2228784-54-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an important molecule for further study in medicinal chemistry and pharmaceutical research. As ongoing research continues to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play a significant role in the development of novel therapies for various diseases.